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Compound of Interest

Compound Name: Butyl ethylcarbamate

Cat. No.: B15212386

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of Butyl ethylcarbamate. The following procedures are based on best practices for
handling carbamate compounds and should be strictly adhered to in all laboratory and research
settings.

Introduction

Butyl ethylcarbamate is a chemical compound belonging to the carbamate class. While
specific toxicological data for Butyl ethylcarbamate is not readily available, compounds in this
class can be irritating, corrosive, and sensitizing.[1] Therefore, it is crucial to handle this
compound with appropriate safety precautions to minimize exposure and ensure a safe
working environment. These standard operating procedures (SOPs) outline the necessary
protocols for handling, storage, emergency procedures, and disposal of Butyl
ethylcarbamate.

Hazard Identification and Risk Assessment

2.1 Physical and Chemical Properties
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Property Value Reference
Molecular Formula C7H15NO2 [1]
Appearance Colorless to light yellow liquid [1]
Odor Special and spicy [1]
Boiling Point 208-212 °C [1]
Melting Point -28 °C [1]
Density ~0.901 g/cm3 [1]

Soluble in alcohol, ether, and
Solubility ketone solvents; almost [1]

insoluble in water.

2.2 Health and Safety Data
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Hazard Description Precautionary Statement

P301 + P312 + P330: IF
o ) SWALLOWED: Call a POISON
Acute Toxicity (Oral) Harmful if swallowed. _
CENTER/doctor if you feel

unwell. Rinse mouth.

P264: Wash skin thoroughly
i . o o after handling. P302 + P352:
Skin Corrosion/Irritation May cause skin irritation. )
IF ON SKIN: Wash with plenty

of soap and water.

P305 + P351 + P338 + P310:
IF IN EYES: Rinse cautiously
with water for several minutes.
) o May cause serious eye Remove contact lenses, if
Serious Eye Damage/Irritation
damage. present and easy to do.

Continue rinsing. Immediately
call a POISON

CENTER/doctor.

P272: Contaminated work
clothing must not be allowed
) o May cause an allergic skin out of the workplace. P333 +
Skin Sensitization ) o
reaction. P313: If skin irritation or rash
occurs: Get medical

advice/attention.

Experimental Protocols

3.1 Handling Procedures

e Engineering Controls: All work with Butyl ethylcarbamate should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[2]

o Personal Protective Equipment (PPE):

o Gloves: Wear nitrile or butyl rubber gloves.[2][3] Inspect gloves for any tears or punctures

before use.
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o Eye Protection: Chemical safety goggles and a face shield should be worn.

o Lab Coat: A flame-resistant lab coat should be worn at all times.

» General Hygiene:

o Avoid contact with skin, eyes, and clothing.

o Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly with soap and water after handling the chemical.
» Dispensing:

o Use a calibrated pipette or a syringe for transferring the liquid.

o Ensure all containers are clearly labeled with the chemical name and hazard information.
3.2 Storage Procedures

o Storage Conditions: Store Butyl ethylcarbamate in a cool, dry, and well-ventilated area
away from incompatible materials such as strong oxidizing agents, strong acids, and strong
bases.[1][4]

o Container: Keep the container tightly closed when not in use.

e Segregation: Store separately from flammable materials.
Emergency Procedures

4.1 Spill Response

o Evacuation: Evacuate all non-essential personnel from the spill area.
e Ventilation: Ensure the area is well-ventilated.

o Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry
sand, or earth and place it in a sealed container for disposal. Do not use combustible
materials, such as sawdust.
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e Cleanup:

o Wear appropriate PPE, including respiratory protection if necessary.

o Carefully collect the absorbed material and place it into a labeled, sealed container for

hazardous waste disposal.

o Decontaminate the spill area with a suitable solvent, followed by washing with soap and

water.

e Reporting: Report all spills to the laboratory supervisor and the institutional safety office.

4.2 First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[4]

Waste Disposal

All waste containing Butyl ethylcarbamate must be treated as hazardous waste.
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e Collection: Collect all waste, including contaminated PPE and spill cleanup materials, in a
clearly labeled, sealed, and chemically resistant container.

» Disposal: Dispose of the hazardous waste through the institution's designated hazardous
waste disposal program, following all local, state, and federal regulations.

Visualizations

Diagram 1: Butyl Ethylcarbamate Handling and Storage Workflow
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Caption: Workflow for handling and storing Butyl ethylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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